(1-Methyl-2-nitro-1h-imidazol-5-yl)methanol
Cat. No. B057044
M. Wt: 157.13 g/mol
InChI Key: WXSSUDRHAJTESR-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Quantity
Extracted from reaction SMILES
Type
reactant
Reaction Step One
Identifiers
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REACTION_SMILES
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[CH3:1][n:2]1[c:3]([N+:9](=[O:10])[O-:11])[n:4][cH:5][c:6]1[CH2:7][OH:8].[O:12]=[Mn:13]=[O:14].[cH:15]1[cH:16][cH:17][cH:18][cH:19][cH:20]1>>[CH3:1][n:2]1[c:3]([N+:9](=[O:10])[O-:11])[n:4][cH:5][c:6]1[CH:7]=[O:8]
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Inputs
Step One
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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Cn1c(CO)cnc1[N+](=O)[O-]
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Name
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|
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Quantity
|
Extracted from reaction SMILES
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Type
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reactant
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Smiles
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O=[Mn]=O
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
|
c1ccccc1
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Outcomes
Product
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Name
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|
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Type
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product
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Smiles
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Cn1c(C=O)cnc1[N+](=O)[O-]
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
